Cas no 392243-20-8 (5-chloro-2-nitro-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 5-chloro-2-nitro-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 392243-20-8
• MF: C₁₂H₁₁ClN₄O₃S
• MW: 326.758739709854
• CID: 5975805
• PubChem ID: 5117855
• Update Time: 2025-06-26

5-chloro-2-nitro-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-nitro-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide
• Benzamide, 5-chloro-N-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]-2-nitro-
• 5-chloro-2-nitro-N-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)benzamide
• 392243-20-8
• SR-01000005601-1
• F0326-0643
• 5-chloro-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-2-nitrobenzamide
• Oprea1_019337
• SR-01000005601
• 5-chloro-2-nitro-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]benzamide
• AKOS024575567

• Inchi： 1S/C12H11ClN4O3S/c1-6(2)11-15-16-12(21-11)14-10(18)8-5-7(13)3-4-9(8)17(19)20/h3-6H,1-2H3,(H,14,16,18)
• InChI Key： ZMSLDXVXBNWNCN-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C(C)C)S1)(=O)C1=CC(Cl)=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 326.0240391g/mol
• Monoisotopic Mass: 326.0240391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.498±0.06 g/cm3(Predicted)
• pka: 6.42±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-chloro-2-nitro-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide

5-Chloro-2-Nitro-N-(5-(Propan-2-Yl)-1,3,4-Thiadiazol-2-Yl)Benzamide (CAS No. 392243-20-8)

5-Chloro-2-nitro-N-(5-(propan-2-yl)-1,3,4-thiadiazol-2-yl)benzamide, commonly referred to as CAS No. 392243-20-8, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzamide moiety substituted with a chloro group at the 5-position and a nitro group at the 2-position. The nitrogen atom in the benzamide group is further substituted with a 1,3,4-thiadiazole ring system that carries an isopropyl group at the 5-position. This combination of functional groups imparts distinctive chemical properties to the compound, making it a subject of interest in both academic and industrial research.

The synthesis of 5-chloro-2-nitro-N-(5-(propan-2-yl)-1,3,4-thiadiazol-2-yl)benzamide involves a series of multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, reducing production costs while maintaining the quality of the final product. The compound's structure has been extensively studied using advanced spectroscopic techniques such as NMR and IR spectroscopy, which have provided insights into its electronic properties and molecular interactions.

In terms of applications, CAS No. 392243-20-8 has shown promising results in the field of agrochemicals. Studies have demonstrated its potential as an effective herbicide and fungicide due to its ability to inhibit key enzymes involved in plant growth and fungal metabolism. Moreover, research into its photostability has revealed that it exhibits excellent resistance to UV-induced degradation, making it suitable for outdoor agricultural applications.

The compound's role in pharmaceutical research is another area of active investigation. Preclinical studies have indicated that 5-chloro-2-nitro-N-(5-(propan-2-y